2-Methyl-4,6,9-trioxa-1-decene
Description
2-Methyl-4,6,9-trioxa-1-decene is an organooxygen compound characterized by a decene backbone (10-carbon chain with a terminal double bond), a methyl substituent at position 2, and three ether oxygen atoms (trioxa) at positions 4, 6, and 8.
Properties
Molecular Formula |
C8H16O3 |
|---|---|
Molecular Weight |
160.21 g/mol |
IUPAC Name |
3-(2-methoxyethoxymethoxy)-2-methylprop-1-ene |
InChI |
InChI=1S/C8H16O3/c1-8(2)6-11-7-10-5-4-9-3/h1,4-7H2,2-3H3 |
InChI Key |
SAMYCWLYAYCQRM-UHFFFAOYSA-N |
Canonical SMILES |
CC(=C)COCOCCOC |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
Data Gaps and Challenges
- No direct experimental data (e.g., solubility, stability, or toxicity) for 2-Methyl-4,6,9-trioxa-1-decene were found in the provided evidence.
Hypothetical Properties Based on Analogs
- Solubility : Likely miscible with polar aprotic solvents (e.g., THF) due to ether linkages but less water-soluble than azide/amine analogs.
- Reactivity : The terminal alkene may undergo addition or polymerization reactions, while the methyl group could sterically hinder certain interactions.
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